Cas no 937-38-2 (1-chloro-3-phenylpropan-2-one)

1-chloro-3-phenylpropan-2-one structure
1-chloro-3-phenylpropan-2-one structure
Product Name:1-chloro-3-phenylpropan-2-one
CAS No:937-38-2
Molecular Formula:C9H9ClO
Molecular Weight:168.620161771774
MDL:MFCD08444188
CID:815144
PubChem ID:236349

1-chloro-3-phenylpropan-2-one Properties

Names and Identifiers

    • 2-Propanone,1-chloro-3-phenyl-
    • 1-CHLORO-3-PHENYLACETONE
    • 1-chloro-3-phenylpropan-2-one
    • 1-chloro-3-phenyl-2-propanone
    • 1-chloro-3-phenyl-propan-2-one
    • 3-chloro-1-phenyl-2-propanone
    • 3-phenyl-1-chloropropan-2-one
    • benzyl chloromethyl ketone
    • AKOS000119308
    • SCHEMBL1721404
    • FT-0657074
    • DTXSID10284738
    • MFCD08444188
    • 1-chloro 3-phenyl propan-2-one
    • NIOHSOXYJMSVOA-UHFFFAOYSA-N
    • 937-38-2
    • EN300-23737
    • Z164706024
    • 2-Propanone, 1-chloro-3-phenyl-
    • NSC38775
    • Y10931
    • A844694
    • BS-13404
    • NSC-38775
    • DB-008759
    • SY171910
    • MDL: MFCD08444188
    • InChIKey: NIOHSOXYJMSVOA-UHFFFAOYSA-N
    • Inchi: 1S/C9H9ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5H,6-7H2
    • SMILES: ClCC(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 168.03400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 168.034
  • Heavy Atom Count: 11
  • Complexity: 128
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • LogP: 2.03700
  • PSA: 17.07000
  • Refractive Index: 1.527               
  • Boiling Point: 244.7°Cat760mmHg
  • Melting Point: 72-73 ℃
  • Flash Point: 119.6°C
  • Density: 1.145

1-chloro-3-phenylpropan-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0061Y1-250mg
1-Chloro-3-Phenylacetone
937-38-2 95%
250mg
$341.00 2025-02-21
A2B Chem LLC
AC81657-250mg
1-Chloro-3-phenylpropan-2-one
937-38-2 95%
250mg
$84.00 2024-07-18
Aaron
AR00626D-100mg
1-Chloro-3-Phenylacetone
937-38-2 98%
100mg
$93.00 2025-01-23
abcr
AB400894-1g
1-Chloro-3-phenylpropan-2-one, 95%; .
937-38-2 95%
1g
€467.00
Ambeed
A407967-50mg
1-Chloro-3-phenylpropan-2-one
937-38-2 95+%
50mg
$111.00
Chemenu
CM460278-50mg
1-CHLORO-3-PHENYLACETONE
937-38-2 95%+
50mg
$123
Enamine
EN300-23737-0.05g
1-chloro-3-phenylpropan-2-one
937-38-2 95%
0.05g
$83.0 2024-06-19
eNovation Chemicals LLC
K61584-10g
1-Chloro-3-Phenylacetone
937-38-2 95%
10g
$1180 2022-09-07
TRC
B427558-10mg
1-chloro-3-phenylpropan-2-one
937-38-2
10mg
$ 70.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTP808-100mg
1-chloro-3-phenylpropan-2-one
937-38-2 95%
100mg
¥756.0

1-chloro-3-phenylpropan-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:937-38-2)1-chloro-3-phenylpropan-2-one
A844694
Purity:99%
Quantity:1g
Price($):207.0